Cas no 1805205-34-8 (3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine
• CAS No: 1805205-34-8
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4888147
• Update Time: 2025-06-11

3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c8-6(9)5-3(1-10)7(13)11-2-4(5)12(14)15/h2,6H,1,10H2,(H,11,13)
• InChI Key： VGDJUZWTIJOOOC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1CN)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -0.7
• Topological Polar Surface Area: 101

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine

3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1805205-34-8): A Comprehensive Overview

3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1805205-34-8) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the development of novel bioactive molecules. Its structural complexity and potential applications make it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

The chemical structure of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine features a pyridine core substituted with an aminomethyl group, a difluoromethyl moiety, a hydroxyl group, and a nitro group. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after in modern pharmaceuticals due to their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in anticancer agents, antimicrobial drugs, and central nervous system (CNS) therapeutics. Researchers have highlighted the role of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine in the synthesis of small-molecule inhibitors targeting enzymes like kinases and proteases. Its nitro group also makes it a candidate for further functionalization, enabling the creation of diverse heterocyclic compounds with tailored properties.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine typically involves multi-step organic reactions, including nitration, fluorination, and reductive amination. These processes require precise control of reaction conditions to achieve high yields and purity. Advances in green chemistry have also prompted investigations into more sustainable synthetic routes, aligning with the growing emphasis on environmentally friendly methodologies in chemical manufacturing.

From a commercial perspective, this compound is available through specialized chemical suppliers and research catalogs, catering to academic and industrial laboratories. Its CAS number (1805205-34-8) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to explore fluorine-containing compounds, the relevance of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine is expected to grow, particularly in the development of next-generation therapeutics.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-5-nitropyridine represents a promising chemical building block with broad applications in drug design and material science. Its unique structural features and synthetic versatility position it as a valuable tool for researchers addressing contemporary challenges in healthcare and biotechnology. Future studies may further elucidate its potential, paving the way for innovative solutions in precision medicine and beyond.